Cas no 1256809-57-0 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core with a cyano substituent at the 3-position and a fluorine atom at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the nitrile group offers versatility for further functionalization. Its rigid fused-ring system contributes to strong binding affinity in target interactions, particularly in kinase inhibition and CNS-targeted therapies. The compound's high purity and well-defined reactivity profile support its use in structure-activity relationship (SAR) studies and the development of novel bioactive molecules.
1256809-57-0 structure
Product Name:5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
CAS No:1256809-57-0
MF:C8H4FN3
MW:161.135864257813
MDL:MFCD18259697
CID:4565189
Update Time:2025-07-02
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-5-fluoro-7-azaindole
- 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
-
- MDL: MFCD18259697
- Inchi: 1S/C8H4FN3/c9-6-1-7-5(2-10)3-11-8(7)12-4-6/h1,3-4H,(H,11,12)
- InChI Key: VTTUNQCMDPRMCK-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C(=C1)C(C#N)=CN2
Computed Properties
- Exact Mass: g/mol
- Monoisotopic Mass: g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 52.5
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0998052-1g |
3-Cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine |
1256809-57-0 | 95% | 1g |
$900 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0998052-1g |
3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine |
1256809-57-0 | 95% | 1g |
$900 | 2025-02-27 | |
| Ambeed | A544559-1g |
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile |
1256809-57-0 | 98% | 1g |
$726.0 | 2024-04-25 | |
| eNovation Chemicals LLC | Y0998052-1g |
3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine |
1256809-57-0 | 95% | 1g |
$900 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448024-250mg |
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile |
1256809-57-0 | 98% | 250mg |
¥2730.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1448024-1g |
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile |
1256809-57-0 | 98% | 1g |
¥7349.00 | 2024-08-09 |
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1256809-57-0)5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
Order Number:A935499
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:18
Price ($):653.0
Email:sales@amadischem.com
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1256809-57-0)5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
Purity:99%
Quantity:1g
Price ($):653.0